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Compound of Interest

Compound Name: TCS2002

Cat. No.: B1682947 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

TCS2002 is a potent and selective inhibitor of Glycogen Synthase Kinase-3β (GSK-3β) with an

IC50 of 35 nM.[1][2][3][4] It is a valuable tool for studying the roles of GSK-3β in various cellular

processes, including Wnt signaling, carbohydrate metabolism, and tau phosphorylation, which

is implicated in neurodegenerative diseases like Alzheimer's disease.[1] Proper preparation of

a TCS2002 stock solution is critical for accurate and reproducible experimental results in cell

culture applications. This document provides a detailed protocol for the preparation, storage,

and application of TCS2002 stock solutions.

Chemical Properties and Solubility
A summary of the key chemical and physical properties of TCS2002 is presented in the table

below. Understanding these properties is essential for preparing and storing the compound

correctly.
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Property Value Reference

Molecular Weight 338.38 g/mol [2]

Formula C₁₈H₁₄N₂O₃S [2][3]

Purity ≥98% (HPLC) [2]

Appearance Crystalline solid

Solubility in DMSO Up to 100 mM (33.84 mg/mL) [2][3]

Solubility in Ethanol Up to 25 mM (8.46 mg/mL) [2][3]

Storage (Solid) +4°C [2][3]

Experimental Protocols
1. Preparation of a 10 mM TCS2002 Stock Solution in DMSO:

This protocol describes the preparation of a 10 mM stock solution of TCS2002 in dimethyl

sulfoxide (DMSO), a common solvent for cell culture applications.

Materials:

TCS2002 powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagents: Allow the TCS2002 powder and DMSO to come to room temperature

before use.
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Weigh TCS2002: Carefully weigh out a precise amount of TCS2002 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.338

mg of TCS2002.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mmol/L * 0.001 L * 338.38 g/mol = 3.38 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the TCS2002
powder. For 3.38 mg of TCS2002, add 1 mL of DMSO to achieve a 10 mM concentration.

Ensure Complete Dissolution: Vortex the solution thoroughly until all the TCS2002 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Protect

the solution from light.[1]

2. Dilution of TCS2002 Stock Solution for Cell Culture:

This protocol outlines the process of diluting the concentrated stock solution to the desired final

concentration in cell culture medium.

Materials:

10 mM TCS2002 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.medchemexpress.com/tcs2002.html
https://www.medchemexpress.com/tcs2002.html
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/product/b1682947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thaw Stock Solution: Thaw a single aliquot of the 10 mM TCS2002 stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your cell culture experiment. For example, to treat cells with 10 µM

TCS2002 in 1 mL of medium:

Calculation (V1C1 = V2C2):

V1 = (V2 x C2) / C1

V1 = (1000 µL x 10 µM) / 10,000 µM = 1 µL

Prepare Working Solution: Add the calculated volume of the stock solution to the pre-warmed

cell culture medium. It is recommended to perform a serial dilution if the final concentration is

very low to ensure accuracy.

Mix Thoroughly: Gently mix the medium containing TCS2002 by pipetting up and down or

swirling the plate.

Treat Cells: Remove the existing medium from your cell culture plates and replace it with the

medium containing the desired final concentration of TCS2002.

Control Group: Remember to include a vehicle control in your experiment by adding an

equivalent volume of DMSO (without TCS2002) to a separate set of cells.
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Experimental Workflow: TCS2002 Stock Solution Preparation
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Caption: Workflow for preparing a TCS2002 stock solution.
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Simplified Wnt Signaling Pathway and TCS2002 Inhibition
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Caption: TCS2002 inhibits GSK-3β, stabilizing β-catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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